Cas no 669088-82-8 (1,2-Cyclopropanedimethanol, 3,3-difluoro-, (1R,2R)-)

1,2-Cyclopropanedimethanol, 3,3-difluoro-, (1R,2R)- structure
669088-82-8 structure
Product Name:1,2-Cyclopropanedimethanol, 3,3-difluoro-, (1R,2R)-
CAS No:669088-82-8
MF:C5H8F2O2
MW:138.112628936768
CID:4126014
PubChem ID:21044034
Update Time:2025-04-24

1,2-Cyclopropanedimethanol, 3,3-difluoro-, (1R,2R)- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Cyclopropanedimethanol, 3,3-difluoro-, (1R,2R)-
    • AB85429
    • 405150-88-1
    • [2,2-DIFLUORO-3-(HYDROXYMETHYL)CYCLOPROPYL]METHANOL
    • [(1R,3R)-2,2-difluoro-3-(hydroxymethyl)cyclopropyl]methanol
    • F2147-3997
    • 1393563-23-9
    • 669088-82-8
    • KSYJIMLAIWGZHF-UHFFFAOYSA-N
    • AKOS026716796
    • 1,2-Cyclopropanedimethanol, 3,3-difluoro-, (1R,2R)-rel-
    • (3,3-difluorocyclopropane-1,2-diyl)dimethanol
    • 911210-82-7
    • 1,2-Cyclopropanedimethanol, 3,3-difluoro-, (1S,2S)-
    • SCHEMBL5834985
    • Inchi: 1S/C5H8F2O2/c6-5(7)3(1-8)4(5)2-9/h3-4,8-9H,1-2H2/t3-,4-/m0/s1
    • InChI Key: KSYJIMLAIWGZHF-IMJSIDKUSA-N
    • SMILES: [C@@H]1(CO)C(F)(F)[C@H]1CO

Computed Properties

  • Exact Mass: 138.04923582Da
  • Monoisotopic Mass: 138.04923582Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 104
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 40.5Ų
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